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Compound of Interest

Compound Name: D-Alanine isopropyl ester

CAS No.: 79487-89-1

Cat. No.: B1279723

Get Quote

Executive Summary
Compound: D-Alanine Isopropyl Ester Hydrochloride CAS: 62062-65-1 (HCl salt) Primary

Application: Chiral building block for nucleotide prodrugs (e.g., Sofosbuvir analogs) and

peptidomimetics.

This guide provides a technical analysis of the infrared spectral characteristics of D-Alanine
isopropyl ester. It focuses on distinguishing this compound from its precursors (D-Alanine free

acid) and structural analogs (Methyl/Ethyl esters). The spectral data presented here applies to

both enantiomers (D- and L-) as infrared spectroscopy in an achiral environment does not

distinguish between optical isomers.

Part 1: Theoretical Framework & Spectral
Expectations
The transition from D-Alanine to D-Alanine Isopropyl Ester involves two major chemical

changes detectable by IR:
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Esterification: Conversion of the carboxylic acid (zwitterionic carboxylate) to an ester.

Alkyl Substitution: Addition of the isopropyl group containing a gem-dimethyl moiety.

The Carbonyl Shift (The "Ester Flag")
In its solid state, free D-Alanine exists as a zwitterion (

). It lacks a true carbonyl (

) stretch. Instead, it displays two carboxylate stretching bands:[1]

Asymmetric

: ~1590–1600 cm⁻¹

Symmetric

: ~1400 cm⁻¹

The Shift: Upon esterification, the resonance of the carboxylate is removed. The spectrum of D-
Alanine Isopropyl Ester will exhibit a strong, sharp ester carbonyl (

) peak at 1735–1750 cm⁻¹. This is the primary confirmation of successful synthesis.

The Isopropyl Signature (The "Gem-Dimethyl Doublet")
Distinguishing the isopropyl ester from a methyl or ethyl ester requires analyzing the C-H

bending region. The isopropyl group (

) exhibits a characteristic splitting of the symmetric methyl bending vibration due to vibrational
coupling between the two methyl groups attached to the same carbon.

Look for: A distinct doublet (two peaks of nearly equal intensity) at approximately 1380 cm⁻¹

and 1370 cm⁻¹.

Contrast: A methyl ester (

) or ethyl ester typically shows a single band or different splitting patterns in this region.
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Part 2: Comparative Spectral Analysis
The following table contrasts the target molecule with its most common alternatives/precursors.

Table 1: Diagnostic Peak Assignments (Wavenumbers in
cm⁻¹)
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Functional
Group
Vibration

D-Alanine (Free

Acid)

D-Alanine

Methyl Ester

HCl

D-Alanine

Isopropyl Ester

HCl

Interpretation

Note

C=O Stretch

(Ester)
Absent

1740–1750

(Strong)

1735–1750

(Strong)

Primary

Confirmation.

Indicates

formation of the

ester bond.

COO⁻ Stretch

(Asym)

1590–1610

(Strong)
Absent Absent

Disappearance

confirms

consumption of

free acid.

NH₃⁺ Stretch
2800–3100

(Broad)

2800–3100

(Broad)

2800–3150

(Broad)

Overlaps with C-

H stretches.

Broadness

confirms HCl salt

form.

C-H Bending

(Gem-Dimethyl)
Absent 1380 (Single)

1380 & 1370

(Doublet)

Identity

Confirmation.

The "split" peak

confirms the

isopropyl group.

C-O-C Stretch Absent 1200–1250 1180–1260

Strong bands

typical of ester

linkages.

Fingerprint

Region
Distinct Distinct Distinct

Used for library

matching if

reference

standard is

available.
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Note on Enantiomers: The IR spectrum of D-Alanine Isopropyl Ester is identical to that of L-

Alanine Isopropyl Ester. Do not use standard IR to determine optical purity; use Polarimetry or

Chiral HPLC for that purpose.

Part 3: Structural Validation Workflow
This flowchart illustrates the logic path for validating the product identity using IR spectroscopy.

Figure 1: Logic flow for confirming D-Alanine Isopropyl Ester identity via IR spectroscopy.

Part 4: Experimental Protocol (Self-Validating)
To ensure high-quality data that matches the theoretical expectations above, follow this

protocol. This method assumes the product is the Hydrochloride Salt (HCl), which is the

standard stable form.

Sample Preparation
Technique: Attenuated Total Reflectance (ATR) is recommended for speed and

reproducibility.

Alternative: KBr Pellet (1-2 mg sample in 100 mg KBr).

Pre-check: Ensure the sample is dry. Residual isopropanol (solvent) will show a broad OH

stretch at 3400 cm⁻¹ that confuses the amine analysis.

Synthesis & Verification Steps
If synthesizing de novo (e.g., via Thionyl Chloride/Isopropanol method), use IR to monitor the

reaction endpoint.

Step-by-Step Monitoring:
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T=0 (Start): Sample shows strong bands at ~1590 cm⁻¹ (COO⁻). No band at 1740 cm⁻¹.[1]

[2][3][4]

Reaction Progress: The 1590 cm⁻¹ band decreases; the 1740 cm⁻¹ band grows.

Work-up: After evaporation of solvent.

Validation:

Criterion A: Absence of broad OH stretch (3300-3500 cm⁻¹) from free isopropanol (unless

obscured by NH3+).

Criterion B: Presence of "Gem-Dimethyl" doublet at 1380/1370 cm⁻¹.

Criterion C: Sharp Ester C=O > 1730 cm⁻¹.

Synthesis Workflow Diagram

D-Alanine
(Solid) Reflux w/ iPrOH + SOCl₂ Intermediate

Mixture

Evaporation &
Crystallization

IR Check:
Disappearing 1590 cm⁻¹

D-Ala-OiPr HCl
(Solid)

IR Check:
Strong 1745 cm⁻¹
Doublet 1380 cm⁻¹

Click to download full resolution via product page

Figure 2: Synthesis workflow with integrated IR checkpoints.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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